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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Boc-L-Tyr(2-azidoethyl)-OH, a valuable
amino acid derivative for researchers engaged in peptide synthesis, drug discovery, and
bioconjugation. The guide covers supplier information, emphasizing custom synthesis as a
primary acquisition route, and provides a detailed experimental protocol for its application in
copper-catalyzed click chemistry.

Introduction to Boc-L-Tyr(2-azidoethyl)-OH

Boc-L-Tyr(2-azidoethyl)-OH is a non-canonical amino acid derivative that incorporates an
azidoethyl group on the phenolic side chain of tyrosine. The tert-butyloxycarbonyl (Boc)
protecting group on the alpha-amino group makes it well-suited for solid-phase peptide
synthesis (SPPS). The key feature of this molecule is the terminal azide group, which enables
its use in highly specific and efficient "click chemistry" reactions, particularly the Copper(l)-
catalyzed Azide-Alkyne Cycloaddition (CuAAC). This allows for the precise and stable
conjugation of peptides or other molecules containing this residue to alkyne-modified partners,
such as fluorescent dyes, imaging agents, or other biomolecules.[1]
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Supplier and Pricing Information

As of late 2025, Boc-L-Tyr(2-azidoethyl)-OH is not widely available as a standard catalog item
from major chemical suppliers. The primary route for obtaining this specialized reagent is
through custom synthesis.

Identified Supplier:

MedChemExpress has been identified as a potential supplier, listing the compound as a click
chemistry reagent.[1][2] However, specific details regarding catalog numbers, pricing, purity,
and available quantities are not publicly listed, suggesting it may be synthesized on demand.

Custom Synthesis Providers:

For researchers requiring specific quantities or purities, engaging a custom synthesis service is
the most reliable approach. Several companies specialize in the synthesis of non-natural amino
acids and their derivatives.

Company Service Highlights

Offers comprehensive custom synthesis of over

6,000 amino acid derivatives, including those
BOC Sciences with novel functional groups like azides. They

provide services for both small-scale research

and large-scale production.

A global provider of custom synthesis solutions
] ] for the pharmaceutical and biotech industries,
AminoPrimeCentral o _ _ o
specializing in complex amino acid derivatives

and peptides from milligram to kilogram scale.

Provides custom peptide synthesis services and
o ) ) ) has a broad portfolio of amino acids and
MilliporeSigma (Sigma-Aldrich) o ) o
derivatives, offering expertise in complex and

modified peptide design.

Specializes in the custom synthesis of complex
Tocris Bioscience organic molecules, including amino acids and

peptides, on a milligram to kilogram scale.
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It is recommended to contact these providers directly to inquire about the synthesis of Boc-L-
Tyr(2-azidoethyl)-OH to your required specifications.

Experimental Protocol: Copper(l)-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

The following is a representative protocol for the conjugation of an azide-containing peptide
(incorporating Boc-L-Tyr(2-azidoethyl)-OH) to an alkyne-modified molecule. This protocol is
based on established methods for CUAAC bioconjugation.[3][4][5][6]

Materials:

o Azide-modified peptide (containing the Tyr(2-azidoethyl) residue)

o Alkyne-functionalized molecule (e.g., a fluorescent dye with a terminal alkyne)

o Copper(ll) sulfate (CuSOa) solution (e.g., 20 mM in water)

¢ Sodium ascorbate solution (freshly prepared, e.g., 100 mM in water)

» Tris-hydroxypropyltriazolylmethylamine (THPTA) ligand solution (e.g., 50 mM in water)

o Reaction Buffer: Phosphate-buffered saline (PBS) or a similar biocompatible buffer, pH 7.0-
7.5.

» Deionized water

 Purification system (e.g., HPLC or size-exclusion chromatography)
Procedure:

o Preparation of Reactants:

o Dissolve the azide-modified peptide in the reaction buffer to a final concentration of 1-5
mM.

o Dissolve the alkyne-functionalized molecule in a compatible solvent (e.g., DMSO or water)
to a concentration of 10-50 mM.
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» Reaction Setup:

o In a microcentrifuge tube, combine the azide-modified peptide solution with a 1.5 to 5-fold
molar excess of the alkyne-functionalized molecule.

o Add the THPTA ligand to the reaction mixture to a final concentration that is five times the
concentration of the copper sulfate to be added. THPTA helps to stabilize the Cu(l)
oxidation state and protect the biomolecules.[3][5]

o Add the CuSOas solution to the mixture to a final concentration of 0.1 to 1 mM.
¢ Initiation of the Reaction:

o Initiate the click reaction by adding the freshly prepared sodium ascorbate solution to a
final concentration of 1 to 5 mM. The sodium ascorbate reduces Cu(ll) to the catalytically
active Cu(l) state.[3][6]

o Gently mix the reaction components.
e Incubation:

o Allow the reaction to proceed at room temperature for 1 to 4 hours. For more sensitive
biomolecules, the reaction can be performed at 4°C for a longer duration (e.g., 12-24
hours). Reaction progress can be monitored by LC-MS.

o Purification:

o Once the reaction is complete, purify the resulting triazole-linked conjugate from excess
reagents and byproducts. High-performance liquid chromatography (HPLC) is a commonly
used method for peptide purification.

Visualizations

Logical Workflow for Acquiring and Using Boc-L-Tyr(2-azidoethyl)-OH
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Caption: Workflow for obtaining and utilizing Boc-L-Tyr(2-azidoethyl)-OH.
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Experimental Workflow for CUAAC Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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